5-Tert-butyl-3-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-ol

• IUPAC Name: 5-tert-butyl-3-(4-chlorophenyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C16H16ClN3O/c1-16(2,3)13-8-14(21)20-15(19-13)12(9-18-20)10-4-6-11(17)7-5-10/h4-9,18H,1-3H3
• InChI Key: YSCYOFPYMFLILK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=O)N2C(=N1)C(=CN2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClN3O
• Molecular Weight: 301.77 g/mol

Description

5-Tert-butyl-3-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-ol is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The molecule contains a total of 39 bonds, including 23 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 amidine derivative, and 1 N hydrazine.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidin-7-ol derivatives has been reported in various studies. For instance, one study reported the synthesis and characterization of new heterocyclic derivatives containing pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via a methylene-oxy group. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Molecular Structure Analysis

The molecular structure of 5-Tert-butyl-3-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-ol includes a pyrazole ring fused with a pyrimidine ring. The molecule has a molecular weight of 301.77074 g/mol.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent due to its unique structure and biological activity. .
• Kinase Inhibitor : The pyrazolo[1,5-a]pyrimidine scaffold has been studied as a kinase inhibitor. .

Neuroscience and Neuroprotection

• Neuroprotective Effects : Some studies suggest that this compound may have neuroprotective properties. .

Materials Science and Organic Electronics

• Organic Semiconductors : The tert-butyl and chlorophenyl substituents contribute to its electronic properties. .

Chemical Biology and Enzyme Modulation

• Enzyme Inhibitors : The pyrazolo[1,5-a]pyrimidine core can be modified to target specific enzymes. .

Agrochemicals and Crop Protection

• Pesticide Development : The compound’s structural features may be relevant for designing novel pesticides. .

Photophysics and Fluorescent Probes

• Fluorescent Properties : The pyrazolo[1,5-a]pyrimidine scaffold can be functionalized with fluorescent groups. .

Chemical Entities of Biological Interest (ChEBI)[OPEN Copper‑catalyzed synthesis of pyrazolo1,5‑a … - Nature

Future Directions

The future directions for the study of 5-Tert-butyl-3-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-ol and related compounds could involve further exploration of their synthesis, characterization, and potential biological activities. Given the wide range of pharmacological activities reported for pyrazolopyrimidine derivatives, these compounds may have potential applications in the development of new drugs.

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anticancer activity , suggesting potential targets within cancer-related pathways.

Mode of Action

It’s known that pyrazolo[1,5-a]pyrimidines, a class of compounds to which this molecule belongs, have diverse pharmacological activities . They can mimic the structural features of biogenic purines, making them promising candidates for drug development .

Biochemical Pathways

Given its structural similarity to other pyrazolo[1,5-a]pyrimidines, it’s plausible that it may interact with pathways involved in cell proliferation and apoptosis, commonly targeted in anticancer therapies .

Result of Action

Similar compounds have demonstrated good to moderate anticancer activity, particularly against renal cancer cell lines . This suggests that the compound may induce cell death or inhibit cell proliferation in these cells.